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Compound of Interest

Compound Name: Glycoursodeoxycholic Acid-d5

Cat. No.: B15338675

For researchers, scientists, and drug development professionals, ensuring the integrity of
experimental results and maintaining a safe laboratory environment are paramount. This guide
provides essential safety and logistical information for the handling of Glycoursodeoxycholic
Acid-d5, a stable labeled metabolite of ursodeoxycholic acid. The following procedural steps
will help ensure the safe and effective use of this compound in your research.

Chemical and Physical Properties

A summary of the key data for Glycoursodeoxycholic Acid-d5 is presented below.

Property Value

Molecular Formula C26H38D5N0O5

Molecular Weight 454.65 g/mol

CAS Number 64480-66-6 (for non-deuterated form)
Appearance Solid

Storage Temperature -20°C

Solubility Soluble in DMSO and Methanol
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Operational Plan for Handling
Glycoursodeoxycholic Acid-d5

This section outlines the step-by-step procedures for the safe handling, use, and disposal of
Glycoursodeoxycholic Acid-d5.

Receiving and Inspection

e Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the product name, lot number, and quantity match the information on the purchase
order and certificate of analysis.

o Ensure the container is properly sealed.

Storage

o Temperature: Store the compound in a freezer at -20°C for long-term stability.[1]

e Protection from Light: Keep the container in a dark location to prevent photodegradation.[1]
Many organic compounds are light-sensitive.[1]

 Inert Atmosphere: To prevent oxidation and contamination, it is best to handle and store
deuterated compounds under an inert atmosphere, such as dry nitrogen or argon.[1]

o Moisture Control: Deuterated compounds can be hygroscopic.[2] Store in a desiccator or a
dry environment to prevent isotopic exchange with atmospheric moisture.

Personal Protective Equipment (PPE)

While the non-deuterated form, Glycoursodeoxycholic Acid, is not classified as a hazardous
substance, the toxicological properties of the deuterated form have not been thoroughly
investigated.[3] Therefore, a cautious approach to PPE is recommended.
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PPE Item Specification

Nitrile or butyl rubber gloves are recommended.
Hand Protection [4] Inspect gloves for any tears or perforations

before use.[3]

Safety glasses with side shields are mandatory.
i In situations with a higher risk of splashing,
Eye Protection ) _
chemical safety goggles and a face shield

should be worn.[4][5]

A standard laboratory coat should be worn at all
] times. For procedures with a higher risk of
Body Protection ] ) )
splashes, a chemically resistant apron is

recommended.

Not generally required for handling small
) ) gquantities in a well-ventilated area.[3] If dust
Respiratory Protection
may be generated, a NIOSH-approved N95 or

higher-rated respirator should be used.[3]

Handling and Use

» Ventilation: Handle the compound in a well-ventilated laboratory, preferably within a chemical
fume hood, especially when handling the solid form to avoid inhalation of any dust.

» Weighing: Allow the container to equilibrate to room temperature before opening to prevent
condensation of moisture, which can compromise the isotopic purity of the compound.[1]

e Solution Preparation:
o Use appropriate solvents such as methanol or DMSO.[1]
o Avoid acidic or basic solutions which can catalyze deuterium-hydrogen exchange.[1]
o Ensure the pH of aqueous solutions is near neutral.[1]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly
after handling.
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Spill and Emergency Procedures

o Spill: In case of a spill, wear appropriate PPE. For a solid spill, gently sweep up the material
to avoid creating dust and place it in a sealed container for disposal.[3] For a solution spill,
absorb with an inert material and place in a sealed container for disposal.

e First Aid:
o Skin Contact: Wash the affected area with soap and plenty of water.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes.[3]

o Inhalation: Move the person to fresh air.[3]

o Ingestion: Rinse mouth with water.[3]

[¢]

In all cases of exposure, seek medical attention if symptoms persist.

Disposal

» Dispose of waste in accordance with all applicable federal, state, and local regulations.
o Place waste material in a clearly labeled, sealed container.

» Do not allow the product to enter drains or waterways.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of
Glycoursodeoxycholic Acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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